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Compound of Interest

Compound Name: 3-Methyl-4-nitrobenzoic acid

Cat. No.: B051838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 3-Methyl-4-nitrobenzoic acid (CAS No: 3113-71-1). The information herein is

compiled from safety data sheets (SDS), regulatory guidelines, and scientific literature to

ensure its proper use in research and development settings. This document outlines the

compound's hazards, recommended handling procedures, personal protective equipment, first-

aid measures, and disposal considerations.

Hazard Identification and Classification
3-Methyl-4-nitrobenzoic acid is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[2]

Eye Irritation 2
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[1][2]

Acute Toxicity, Oral 4 Harmful if swallowed[3]

Acute Toxicity, Dermal 4 Harmful in contact with skin[3]

Acute Toxicity, Inhalation 4 Harmful if inhaled[3]

Signal Word: Warning[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Methyl-4-nitrobenzoic acid is

provided below.

Table 2: Physical and Chemical Properties

Property Value

Appearance Light yellow crystalline powder or needles[4][5]

Molecular Formula C₈H₇NO₄

Molecular Weight 181.15 g/mol [4]

Melting Point 216 - 218 °C[4]

Boiling Point 314.24 °C (estimate)[4]

Solubility Insoluble in water[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-test-as-per-oecd-guidelines/146264681
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-test-as-per-oecd-guidelines/146264681
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-test-as-per-oecd-guidelines/146264681
https://www.fishersci.com/store/msds?partNumber=AC127281000&productDescription=3-METHYL-4-NITROBENZOIC+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127281000&productDescription=3-METHYL-4-NITROBENZOIC+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127281000&productDescription=3-METHYL-4-NITROBENZOIC+100GR&vendorId=VN00032119&countryCode=US&language=en
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-4-nitrobenzoic-acid
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-4-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

working environment.

Handling
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.[1] Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN166 (EU) or NIOSH (US) standards.[1]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing.[1]

Respiratory Protection: If dust is generated or exposure limits are exceeded, use a

NIOSH-approved respirator with a particulate filter.[1]

General Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust.[6]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[1][7]

Storage
Store in a cool, dry, and well-ventilated place.[1]

Keep containers tightly closed when not in use.[1]

Store locked up.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Experimental Protocols for Hazard Assessment
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The hazard classifications for 3-Methyl-4-nitrobenzoic acid are determined through

standardized experimental protocols. While specific study reports for this compound are not

publicly available, the methodologies follow internationally recognized guidelines, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

Skin Irritation Testing (Based on OECD Guideline 439)
This in vitro test method uses reconstructed human epidermis (RhE) to assess skin irritation

potential.[7][8]

Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.

[7]

Application of Test Substance: A precise amount of 3-Methyl-4-nitrobenzoic acid (as a solid

or in a suitable solvent) is applied topically to the tissue surface.[7]

Exposure and Incubation: The tissues are exposed to the test substance for a defined period

(e.g., 60 minutes), after which it is removed by rinsing.[8] The tissues are then incubated for

a further recovery period (e.g., 42 hours).[8]

Viability Assessment: Tissue viability is measured using a cell viability assay, such as the

MTT assay.[7] A reduction in cell viability below a certain threshold (e.g., ≤ 50%) indicates

that the substance is an irritant.[8]

Eye Irritation Testing (Based on OECD Guideline 405)
Historically, eye irritation testing was conducted in vivo using animals.[2] However, a weight-of-

the-evidence approach is now emphasized, prioritizing in vitro and ex vivo methods.[1][9]

Initial Assessment: A thorough review of existing data on the substance and structurally

related compounds is performed.[1]

In Vitro Testing: Validated in vitro or ex vivo tests, such as the Bovine Corneal Opacity and

Permeability (BCOP) test (OECD TG 437) or tests using reconstructed human cornea-like

epithelium (RhCE) models (OECD TG 492), are conducted to predict eye irritation potential.

[6]
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In Vivo Confirmation (if necessary): If in vitro results are inconclusive, a limited in vivo test

using a single animal (typically a rabbit) may be considered. A small amount of the

substance is instilled into one eye, and the reactions (redness, swelling, opacity) are

observed and scored over a period of time.[2]

First-Aid Measures
In the event of exposure, immediate action is crucial.

Table 3: First-Aid Measures

Exposure Route First-Aid Instructions

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing all

contaminated clothing. Seek medical attention if

irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Accidental Release and Disposal
Accidental Release Measures

Evacuate personnel from the area.

Wear appropriate personal protective equipment.
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Avoid dust formation.

Sweep up the spilled solid material, taking care not to generate dust, and place it in a

suitable, closed container for disposal.[4]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[3]

Toxicological Information and Potential Signaling
Pathways
While specific toxicological studies on 3-Methyl-4-nitrobenzoic acid are not widely published,

its GHS classification indicates potential for acute toxicity and irritation. The nitroaromatic

structure is common in compounds with various biological activities.

For a related isomer, 4-Methyl-3-nitrobenzoic acid, there is evidence of biological activity. It has

been shown to inhibit the migration of non-small cell lung cancer cells by disrupting the

Epidermal Growth Factor (EGF) signaling pathway, which is crucial for cell motility.[10]

Although this finding pertains to a different isomer, it suggests a potential area of investigation

for the biological effects of 3-Methyl-4-nitrobenzoic acid. Further research is needed to

determine if it interacts with similar or different cellular signaling pathways.

Visual Guides
The following diagrams illustrate a general workflow for the safe handling of chemical

substances and a logical approach to hazard identification and risk assessment.
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Safe Chemical Handling Workflow

Pre-Handling

Handling

Post-Handling

Review SDS and Conduct Risk Assessment

Prepare Engineering Controls (Fume Hood)

Select and Inspect PPE

Weighing and Transfer of Chemical

Perform Experiment

Decontaminate Work Area and Equipment

Properly Store or Dispose of Chemical

Remove and Dispose of/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

A generalized workflow for the safe handling of chemicals.
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Hazard Identification and Risk Assessment Logic

Hazard Identification

Risk Assessment

Risk Control

Review and Monitor

Identify Chemical (3-Methyl-4-nitrobenzoic acid)

Gather Information (SDS, Literature)

Identify Hazards (Irritant, Acutely Toxic)

Evaluate Exposure Potential (Inhalation, Dermal)

Characterize Risk

Implement Control Measures (Fume Hood, PPE)

Develop Safe Work Procedures

Monitor Effectiveness of Controls

Review and Update Assessment Periodically

Click to download full resolution via product page

Logical flow for hazard identification and risk assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b051838?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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